Dehydro Aripiprazole Hydrochloride

Description

Dehydro Aripiprazole Hydrochloride is a significant metabolite of the atypical antipsychotic medication aripiprazole, which is widely used in the treatment of various psychiatric disorders, including schizophrenia, bipolar disorder, and major depressive disorder. This compound is produced through the metabolic action of cytochrome P450 enzymes, specifically CYP3A4 and CYP2D6, which convert aripiprazole into its active form, dehydro aripiprazole. The chemical structure of dehydro aripiprazole hydrochloride is represented by the formula C23H25Cl2N3O2·HCl, with a molecular weight of approximately 482.8 g/mol. It is characterized as a crystalline solid that is soluble in organic solvents such as DMSO and dimethyl formamide but has limited solubility in aqueous solutions .

The pharmacological profile of dehydro aripiprazole closely resembles that of its parent compound, aripiprazole. Both compounds exhibit partial agonist activity at dopamine D2 receptors and serotonin 5-HT1A receptors while acting as antagonists at serotonin 5-HT2A receptors. This unique mechanism contributes to their efficacy in managing symptoms associated with psychotic disorders. Additionally, dehydro aripiprazole has been studied for its role in the therapeutic outcomes of patients treated with aripiprazole, as variations in plasma concentrations of both compounds can influence clinical responses . Other similar compounds include Paliperidone, an active metabolite of risperidone, and Lurasidone, both of which are also atypical antipsychotics with distinct pharmacological actions but share some overlapping therapeutic applications .

• CAS No.: 1008531-60-9
• Product Name: Dehydro Aripiprazole Hydrochloride
• Molecular Formula: C23H26Cl3N3O2
• Molecular Weight: 482.8 g/mol
• IUPAC Name: 7-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-1H-quinolin-2-one;hydrochloride
• Standard InChI: InChI=1S/C23H25Cl2N3O2.ClH/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18;/h3-9,16H,1-2,10-15H2,(H,26,29);1H
• Standard InChIKey: CUQHINIXYQSLAI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl
• Canonical SMILES: C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 7-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy]-2(1H)-quinolinone Hydrochloride
• PubChem Compound: 24948424
• Last Modified: Sep 16 2023